Cas no 1443531-68-7 (6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine)
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine
- Pyrrolo[2,1-f][1,2,4]triazin-4-amine, 6-(ethoxymethyl)-
- 6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine
-
- Inchi: 1S/C9H12N4O/c1-2-14-5-7-3-8-9(10)11-6-12-13(8)4-7/h3-4,6H,2,5H2,1H3,(H2,10,11,12)
- InChI Key: ABLRPLYNBRXTNQ-UHFFFAOYSA-N
- SMILES: O(CC)CC1=CN2C(C(N)=NC=N2)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 190
- XLogP3: 0.1
- Topological Polar Surface Area: 65.4
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-100MG |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 100MG |
¥ 1,762.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-250MG |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 250MG |
¥ 2,818.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-500MG |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 500MG |
¥ 4,699.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-1G |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 1g |
¥ 7,042.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-5G |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 5g |
¥ 21,126.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-100mg |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 100mg |
¥1760.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-250mg |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 250mg |
¥2815.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-500mg |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 500mg |
¥4695.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-1g |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 1g |
¥7036.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18496-100.0mg |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine |
1443531-68-7 | 95% | 100.0mg |
¥1760.0000 | 2025-04-12 |
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine Suppliers
6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine Related Literature
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine
6-(Ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS 1443531-68-7): A Comprehensive Overview
6-(Ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS 1443531-68-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and organic synthesis. This compound belongs to the pyrrolotriazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The presence of both ethoxymethyl and amine functional groups in its structure makes it a versatile intermediate for further chemical modifications.
The molecular formula of 6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine is C9H13N5O, with a molecular weight of 207.23 g/mol. Its unique pyrrolo[2,1-f][1,2,4]triazine core structure contributes to its potential as a building block for bioactive molecules. Researchers are particularly interested in this compound due to its structural similarity to purine bases, which are fundamental components of DNA and RNA. This similarity opens up possibilities for its use in nucleoside analogs and other biologically relevant molecules.
Recent studies have explored the potential of 6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine in medicinal chemistry applications. The compound's ability to serve as a precursor for kinase inhibitors has been a particular focus, given the growing interest in targeted cancer therapies. Kinase inhibitors represent one of the most rapidly developing classes of therapeutic agents, and the search for novel scaffolds continues to be a hot topic in pharmaceutical research.
The synthesis of 6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches often employ green chemistry principles to improve efficiency and reduce environmental impact, reflecting the current industry trend toward sustainable practices. The compound's relatively high solubility in common organic solvents facilitates its handling in laboratory settings.
From a commercial perspective, CAS 1443531-68-7 is primarily available as a research chemical for pharmaceutical development. The global market for specialized heterocyclic compounds like this one has been growing steadily, driven by increasing R&D investments in drug discovery. Many researchers are searching for information about "pyrrolotriazine derivatives in drug design" and "novel nitrogen heterocycles for medicinal applications," indicating strong interest in this chemical space.
Quality control of 6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research applications. Proper storage conditions (typically at low temperatures in inert atmospheres) are essential to maintain the stability of this sensitive compound over time.
The safety profile of 6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine is an important consideration for researchers. While comprehensive toxicological data may be limited due to its specialized research use, standard laboratory precautions should always be followed when handling this compound. This includes the use of personal protective equipment and proper ventilation, in line with general laboratory safety protocols.
Future research directions for CAS 1443531-68-7 may include exploration of its potential in other therapeutic areas beyond oncology, such as antiviral or anti-inflammatory applications. The compound's structural features make it an interesting candidate for fragment-based drug discovery approaches, which have gained popularity in recent years as a strategy to identify novel bioactive molecules.
For researchers interested in obtaining 6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and proper documentation. The compound's availability may vary depending on market demand and production capacity, so researchers often search for terms like "buy pyrrolotriazine derivatives" or "source CAS 1443531-68-7" when looking for suppliers.
In conclusion, 6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine represents an interesting example of modern heterocyclic chemistry with potential applications in pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable compound for medicinal chemistry programs targeting various disease areas. As research into nitrogen-rich heterocycles continues to expand, compounds like this will likely play an increasingly important role in drug discovery efforts.
1443531-68-7 (6-(ethoxymethyl)pyrrolo[2,1-f][1,2,4]triazin-4-amine) Related Products
- 939808-08-9(ethyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylate)
- 1824182-80-0(methyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate)
- 1546168-66-4(4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)
- 939807-61-1(1-{4-aminopyrrolo[2,1-f][1,2,4]triazin-6-yl}ethan-1-ol)
- 1236201-15-2(4-aminopyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid)
- 1253962-49-0(6-(2-ethoxyethyl)-Pyrrolo[2,1-f][1,2,4]triazin-4-amine)
- 937049-27-9(4-Aminopyrrolo[2,1-F][1,2,4]triazine-6-carbonitrile)
- 1443532-10-2({4-amino-7-methylpyrrolo[2,1-f][1,2,4]triazin-6-yl}methanol)
- 1253962-45-6(6-[(Z)-2-ethoxyethenyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine)
- 937047-29-5(6-methylpyrrolo[2,1-f][1,2,4]triazin-4-amine)